Cas no 1380008-33-2 (2-amino-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-one)

• Product Name: 2-amino-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-one
• CAS No: 1380008-33-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5821533
• PubChem ID: 84050396
• Update Time: 2025-05-26

2-amino-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-one
• 1380008-33-2
• EN300-1843007

• Inchi： 1S/C11H13NO/c12-7-11(13)10-6-2-4-8-3-1-5-9(8)10/h2,4,6H,1,3,5,7,12H2
• InChI Key： MPOBMPUTIPQYKC-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-one

Research Briefing on 2-amino-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-one (CAS: 1380008-33-2)

2-amino-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-one (CAS: 1380008-33-2) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing provides an overview of the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique structure, featuring an indane core and an amino ketone functional group, has attracted attention for its potential to modulate biological targets. Recent publications highlight its role in the synthesis of small-molecule inhibitors targeting enzymes such as kinases and G protein-coupled receptors (GPCRs). For instance, a 2023 study demonstrated its utility as a building block in the development of selective dopamine receptor modulators, showcasing its versatility in central nervous system (CNS) drug discovery.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 2-amino-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-one. A 2024 publication in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis route, achieving enantiomeric excess (ee) values exceeding 95%. This breakthrough is particularly relevant for the production of chiral derivatives, which are often required for high-affinity binding to biological targets.

Pharmacological studies have revealed promising activity profiles for derivatives of this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2023) identified several analogs with potent inhibitory effects on inflammatory pathways, suggesting potential applications in autoimmune diseases. Additionally, molecular docking simulations have predicted favorable interactions with protein targets involved in neurodegenerative disorders, though in vivo validation studies are still ongoing.

The safety profile and pharmacokinetic properties of 2-amino-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-one derivatives have also been investigated. Preliminary toxicology data indicate good tolerability in animal models, with favorable blood-brain barrier penetration characteristics for CNS-targeted applications. However, researchers note that structural modifications may be necessary to optimize metabolic stability and reduce potential off-target effects.

Looking forward, the compound's scaffold continues to inspire new drug discovery efforts. Several pharmaceutical companies have included derivatives in their preclinical pipelines, particularly for neurological and psychiatric indications. The unique combination of synthetic accessibility and biological relevance positions 2-amino-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-one as a valuable tool in medicinal chemistry, with ongoing research expected to uncover additional therapeutic applications in the coming years.